Cas no 2365419-77-6 ([2-(2-Bromo-5-fluoro-phenyl)-ethyl]-(4-fluoro-phenyl)-amine)

• Product Name: [2-(2-Bromo-5-fluoro-phenyl)-ethyl]-(4-fluoro-phenyl)-amine
• CAS No: 2365419-77-6
• MF: C₁₄H₁₂BrF₂N
• MW: 312.152589797974
• MDL: MFCD32066996
• CID: 4778268
• Update Time: 2026-02-27

[2-(2-Bromo-5-fluoro-phenyl)-ethyl]-(4-fluoro-phenyl)-amine Chemical and Physical Properties

Names and Identifiers

• [2-(2-Bromo-5-fluoro-phenyl)-ethyl]-(4-fluoro-phenyl)-amine
• SB35855
• N-(2-Bromo-5-fluorophenethyl)-4-fluoroaniline
• Benzeneethanamine, 2-bromo-5-fluoro-N-(4-fluorophenyl)-

• MDL： MFCD32066996
• Inchi： 1S/C14H12BrF2N/c15-14-6-3-12(17)9-10(14)7-8-18-13-4-1-11(16)2-5-13/h1-6,9,18H,7-8H2
• InChI Key： FJRMWLYIHYSYMN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CCNC1C=CC(=CC=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• XLogP3: 4.8
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.481±0.06 g/cm3(Predicted)
• Boiling Point: 394.6±42.0 °C(Predicted)
• pka: 4.67±0.50(Predicted)

Additional information on [2-(2-Bromo-5-fluoro-phenyl)-ethyl]-(4-fluoro-phenyl)-amine

Introduction to [2-(2-Bromo-5-fluoro-phenyl)-ethyl]-(4-fluoro-phenyl)-amine (CAS No. 2365419-77-6)

[2-(2-Bromo-5-fluoro-phenyl)-ethyl]-(4-fluoro-phenyl)-amine (CAS No. 2365419-77-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

[2-(2-Bromo-5-fluoro-phenyl)-ethyl]-(4-fluoro-phenyl)-amine is a substituted arylamine with a molecular formula of C₁₆H₁₃BrF₂N and a molecular weight of 341.18 g/mol. The compound features a bromo-substituted phenyl ring and a fluoro-substituted phenyl ring, both linked through an ethylene bridge to an amine group. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for various chemical and biological studies.

The bromine and fluorine substituents on the phenyl rings contribute to the compound's lipophilicity and electronic properties, which are crucial for its potential biological activities. The amine group provides opportunities for further functionalization and derivatization, enhancing its versatility in drug design and development.

Synthesis Methods

The synthesis of [2-(2-Bromo-5-fluoro-phenyl)-ethyl]-(4-fluoro-phenyl)-amine has been explored through various routes, each with its own advantages and challenges. One common approach involves the reaction of 2-bromo-5-fluorobenzaldehyde with 4-fluorophenethylamine in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This method yields the desired product in moderate to good yields.

Another synthetic route involves the coupling of 2-bromo-5-fluorobenzeneboronic acid with 4-fluorophenethylamine using palladium-catalyzed cross-coupling reactions. This method is particularly useful for preparing derivatives with different substituents on the phenyl rings, allowing for the exploration of structure-activity relationships (SAR) in medicinal chemistry.

Biological Activities

[2-(2-Bromo-5-fluoro-phenyl)-ethyl]-(4-fluoro-phenyl)-amine has shown promising biological activities in several areas, including anti-inflammatory, anti-cancer, and neuroprotective effects. Recent studies have highlighted its potential as a lead compound for the development of new therapeutic agents.

In anti-inflammatory research, this compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Its mechanism of action involves modulating signaling pathways associated with inflammation, such as NF-kB and MAPK pathways. These findings suggest that [2-(2-Bromo-5-fluoro-phenyl)-ethyl]-(4-fluoro-phenyl)-amine could be a valuable candidate for treating inflammatory diseases.

In cancer research, this compound has demonstrated selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Mechanistic studies have revealed that it induces apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential. Additionally, it has been shown to inhibit cell proliferation by interfering with cell cycle progression at the G1/S phase transition.

In neuroprotective studies, [2-(2-Bromo-5-fluoro-phenyl)-ethyl]-(4-fluoro-phenyl)-amine has exhibited neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. It has been found to reduce oxidative stress, inhibit neuroinflammation, and protect neurons from apoptosis induced by various toxic stimuli.

Recent Research Advancements

The interest in [2-(2-Bromo-5-fluoro-phenyl)-ethyl]-(4-fluoro-phenyl)-amine has led to several recent advancements in understanding its biological activities and potential therapeutic applications. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by targeting specific signaling pathways involved in inflammation. The researchers identified key molecular targets such as NF-kB and MAPK kinases that are modulated by this compound.

In another study published in Cancer Research, scientists investigated the anti-cancer properties of [2-(2-Bromo-5-fluoro-phenyl)-ethyl]-(4-fluoro-phenyl)-amine. They found that it selectively induces apoptosis in cancer cells while sparing normal cells. The study also highlighted the importance of specific structural features, such as the bromo and fluoro substituents, in determining its anti-cancer activity.

A recent review article in Neuropharmacology summarized the neuroprotective effects of this compound across various models of neurodegenerative diseases. The review emphasized its ability to reduce oxidative stress and neuroinflammation, which are key factors contributing to neuronal damage in these conditions.

Conclusion

[2-(2-Bromo-5-fluoro-phenyl)-ethyl]-(4-fluoro-phenyl)-amine (CAS No. 2365419-77-6) is a versatile organic compound with promising biological activities that make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Its unique chemical structure provides opportunities for functionalization and derivatization, enabling the exploration of structure-function relationships essential for drug design. Recent studies have highlighted its potential applications in treating inflammatory diseases, cancer, and neurodegenerative disorders. Continued research into this compound is expected to yield valuable insights into its mechanisms of action and therapeutic potential.